Cas no 5117-89-5 (3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-)

• Product Name: 3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-
• CAS No: 5117-89-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 363040
• PubChem ID: 673083
• Update Time: 2025-04-19

3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-
• 2-amino-4,5,6,7-tetrahydro-1-benzofuran-3-carbonitrile
• Oprea1_138649
• SCHEMBL4764892
• MFCD03035248
• DTXSID80350075
• CS-0365040
• 2-amino-4,5,6,7-tetrahydrobenzofuran-3-carbonitrile
• FT-0704789
• YOZTUVGTXWSPCM-UHFFFAOYSA-N
• AKOS000280894
• ST050948
• 5117-89-5

• Inchi： 1S/C9H10N2O/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4,11H2
• InChI Key： YOZTUVGTXWSPCM-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 62.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans